Cas no 5802-76-6 (N,n-diethylethanamine;diethyl Hydrogen Phosphate)

N,n-diethylethanamine;diethyl Hydrogen Phosphate structure
5802-76-6 structure
Product name:N,n-diethylethanamine;diethyl Hydrogen Phosphate
CAS No:5802-76-6
MF:C4H11O4P.C6H15N
MW:255.29154
CID:1607959
PubChem ID:79864

N,n-diethylethanamine;diethyl Hydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, diethyl ester, compd. with N,N-diethylethanamine (1:1)
    • AC1Q6SVB
    • AC1L2YB3
    • Phosphoric acid, diethyl ester, triethylamine salt
    • CTK1H1927
    • EINECS 227-354-0
    • AR-1L0850
    • AG-G-05178
    • N,N-diethylethanamine,diethyl hydrogen phosphate
    • diethyl hydrogen phosphate
    • N,N-diethylethanamine
    • FLNPWUGCMTYXJE-UHFFFAOYSA-N
    • DTXSID4064006
    • NS00082113
    • 5802-76-6
    • Diethyl hydrogen phosphate, compound with triethylamine (1:1)
    • N,n-diethylethanamine;diethyl Hydrogen Phosphate
    • Inchi: InChI=1S/C6H15N.C4H11O4P/c1-4-7(5-2)6-3;1-3-7-9(5,6)8-4-2/h4-6H2,1-3H3;3-4H2,1-2H3,(H,5,6)
    • InChI Key: FLNPWUGCMTYXJE-UHFFFAOYSA-N
    • SMILES: CCN(CC)CC.CCOP(=O)(O)OCC

Computed Properties

  • Exact Mass: 255.16008
  • Monoisotopic Mass: 255.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2

Experimental Properties

  • Boiling Point: 200.3°C at 760 mmHg
  • Flash Point: 74.9°C
  • PSA: 59
  • LogP: 2.50790

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